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Compound of Interest

5-bromo-6-methoxy-3,4-dihydro-
Compound Name:
2H-naphthalen-1-one

cat. No.: B1276766

CAS Number: 26231-23-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-bromo-6-methoxy-3,4-dihydro-2H-naphthalen-1-one, a member of the tetralone class of
compounds, is a valuable intermediate in synthetic organic chemistry. Tetralones and their
derivatives are recognized as important structural motifs in a variety of natural products and
serve as key building blocks for the development of novel therapeutic agents.[1][2] The
presence of bromo and methoxy functional groups on the aromatic ring of this specific tetralone
offers versatile handles for further chemical modifications, making it a compound of interest in
medicinal chemistry and drug discovery programs.[3][4] Tetralone derivatives have shown a
broad spectrum of biological activities, including antibacterial and antitumor properties.[2]

Physicochemical Properties

A summary of the key physicochemical properties for 5-bromo-6-methoxy-3,4-dihydro-2H-
naphthalen-1-one and related compounds is presented in the table below.
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Property Value Reference Compound

5-bromo-6-methoxy-3,4-

CAS Number 26231-23-2 _
dihydro-2H-naphthalen-1-one
5-bromo-6-methoxy-3,4-

Molecular Formula C11H11BrO2 )
dihydro-2H-naphthalen-1-one
2-bromo-3,4-dihydro-7-

Molecular Weight 255.11 g/mol methoxy-1(2H)-
naphthalenone[5]

) ) General property of similar

Appearance Likely a solid
tetralones

Melting Point Not available -

Boiling Point Not available -

Soluble in organic solvents like o
- ] General property of similar
Solubility dichloromethane and ethyl q
compounds
acetate

Synthetic Protocol: Representative Synthesis

While a specific, detailed experimental protocol for the synthesis of 5-bromo-6-methoxy-3,4-
dihydro-2H-naphthalen-1-one is not readily available in the cited literature, a plausible
synthetic route can be devised based on established methodologies for the synthesis of related
tetralones. A common approach involves the Friedel-Crafts acylation followed by intramolecular
cyclization.

Reaction Scheme:

A potential synthesis could start from 3-bromo-4-methoxyanisole and succinic anhydride via a
Friedel-Crafts acylation, followed by reduction and intramolecular cyclization. An alternative,
and often more direct route, is the bromination of a pre-formed methoxy-tetralone. Below is a
representative protocol for the bromination of 6-methoxy-1-tetralone.

Materials:
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e 6-methoxy-1-tetralone

¢ N-Bromosuccinimide (NBS)

e Benzoyl peroxide (initiator)

o Toluene (dry)

» Dichloromethane

e 5% Hydrochloric acid solution

o Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate

e Hexane

« Silica gel for column chromatography
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve 6-methoxy-1,2,3,4-tetrahydronaphthalene (1
equivalent) in dichloromethane.

» Addition of Reagents: Cool the solution to -78°C using a dry ice/acetone bath. To this, add a
suspension of N-bromosuccinimide (1.05 equivalents) and a catalytic amount of benzoyl
peroxide in dry toluene dropwise.

e Reaction: Stir the reaction mixture at -78°C for 7 hours, then allow it to warm to room
temperature and continue stirring for an additional 10 hours.

o Workup: Filter the reaction mixture to remove any solid byproducts. Concentrate the filtrate
under reduced pressure. Add hexane to the residue to precipitate succinimide and filter
again.
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o Extraction: Wash the filtrate successively with 5% hydrochloric acid and saturated sodium
chloride solution.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by column chromatography on silica gel, eluting with a
hexane/ethyl acetate gradient to yield the desired 5-bromo-6-methoxy-3,4-dihydro-2H-
naphthalen-1-one.[6]

Logical Workflow for Synthesis and Application

The following diagram illustrates a logical workflow for the synthesis of 5-bromo-6-methoxy-
3,4-dihydro-2H-naphthalen-1-one and its potential application in a drug discovery context.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1276766?utm_src=pdf-body
https://www.benchchem.com/product/b1276766?utm_src=pdf-body
https://www.arkat-usa.org/get-file/29688/
https://www.benchchem.com/product/b1276766?utm_src=pdf-body
https://www.benchchem.com/product/b1276766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis

Starting Material
(e.g., 6-Methoxy-1-tetralone)

Bromination
(e.g., with NBS)

Purification
(Column Chromatography)

Purified Product

5-bromo-6-methoxy-
3,4-dihydro-2H-naphthalen-1-one

Synthetic Intermediate

Application in Drug Discovery

Chemical Derivatization
(e.g., Suzuki or Heck coupling)

Biological Screening
(e.g., antibacterial, anticancer assays)

Data Analysis

Lead Compound Identification

Click to download full resolution via product page

Caption: Synthetic workflow and application in drug discovery.
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Conclusion

5-bromo-6-methoxy-3,4-dihydro-2H-naphthalen-1-one represents a strategically important
synthetic intermediate. Its functional groups allow for diverse chemical transformations,
enabling the generation of novel molecular entities for evaluation in drug discovery programs.
The methodologies outlined in this guide, though based on related compounds, provide a solid
foundation for the synthesis and utilization of this and similar tetralone derivatives in a research
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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